Cas no 1854346-82-9 (2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid)

• Product Name: 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid
• CAS No: 1854346-82-9
• MF: C₅H₄FNO₂S
• MW: 161.154163360596
• CID: 5696140
• PubChem ID: 131215213
• Update Time: 2025-08-04

2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid
• 2-Fluoro-2-(1,2-thiazol-3-yl)aceticacid
• EN300-1138358
• 1854346-82-9
• 3-Isothiazoleacetic acid, α-fluoro-

• Inchi： 1S/C5H4FNO2S/c6-4(5(8)9)3-1-2-10-7-3/h1-2,4H,(H,8,9)
• InChI Key： VTAXVFQPCHNERT-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C(=O)O)F)=N1

Computed Properties

• Exact Mass: 160.99467771g/mol
• Monoisotopic Mass: 160.99467771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 215.5±38.0 °C(Predicted)
• pka: 2.88±0.31(Predicted)

Additional information on 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid

Introduction to 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid (CAS No. 1854346-82-9)

2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid, with the chemical identifier CAS No. 1854346-82-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a fluoro substituent and a thiazole ring makes it a versatile scaffold for designing novel bioactive molecules.

The structure of 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid consists of a central acetic acid moiety modified by the attachment of a fluoro group at the alpha position and a 1,2-thiazole ring at the beta position. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's potential as a pharmacophore.

In recent years, there has been growing interest in the development of thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are prevalent in natural products and have been successfully incorporated into various therapeutic agents. For instance, thiazole derivatives have shown promise in antimicrobial, anti-inflammatory, and anticancer applications. The introduction of a fluoro substituent further expands the pharmacological potential of this class of compounds.

2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid has been explored in several preclinical studies as a precursor for more complex drug molecules. Its ability to serve as a building block for further chemical modifications makes it valuable in medicinal chemistry research. Researchers have utilized this compound to develop inhibitors targeting various enzymes and receptors involved in disease pathways.

One notable area of research involving 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid is its potential application in the treatment of neurological disorders. Studies have suggested that thiazole derivatives can interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as epilepsy and neurodegenerative diseases. The fluorine atom's influence on the compound's pharmacokinetic properties may enhance its bioavailability and efficacy.

The synthesis of 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and potential clinical development.

In addition to its pharmaceutical applications, 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid has shown promise in material science research. Its unique structural properties make it a candidate for developing novel materials with enhanced stability and functionality. For example, researchers have investigated its use in creating advanced polymers and coatings that exhibit improved chemical resistance and mechanical strength.

The future prospects for 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid are promising, with ongoing studies exploring its role in drug discovery and material innovation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further development of this compound and its derivatives. As our understanding of molecular interactions continues to evolve, compounds like 2-Fluoro-2-(1,2-thiazol-3-yl)acetic acid will remain at the forefront of scientific exploration.